Cas no 1035266-34-2 (3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure
1035266-34-2 structure
Product Name:3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:1035266-34-2
MF:C13H16BNO3
MW:245.082043647766
CID:1137666
PubChem ID:59763893
Update Time:2025-04-20

3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 3-hydroxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • MB15475
    • CS-0135501
    • QAUOMWWGBVRQMR-UHFFFAOYSA-N
    • 3-HYDROXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZONITRILE
    • DB-094299
    • SCHEMBL4784162
    • 1035266-34-2
    • Inchi: 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-9(8-15)6-11(16)7-10/h5-7,16H,1-4H3
    • InChI Key: QAUOMWWGBVRQMR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C#N)C=C(C=2)O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.1223235g/mol
  • Monoisotopic Mass: 245.1223235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.5Ų

3-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM555128-1g
3-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
1035266-34-2 95%+
1g
$1308 2022-09-04
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